Cas no 1997181-35-7 (Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl-)

• Product Name: Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl-
• CAS No: 1997181-35-7
• MF: C₉H₁₇ClO₂S
• MW: 224.748080968857
• CID: 5285364
• PubChem ID: 165951940
• Update Time: 2025-10-30

Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl-
• EN300-681269
• 1997181-35-7
• 1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl chloride

• Inchi： 1S/C9H17ClO2S/c1-4-5-8(13(10,11)12)7-6-9(7,2)3/h7-8H,4-6H2,1-3H3
• InChI Key： BWUPZBWPYZUIMS-UHFFFAOYSA-N
• SMILES： C1(C(CCC)S(Cl)(=O)=O)CC1(C)C

Computed Properties

• Exact Mass: 224.0637786g/mol
• Monoisotopic Mass: 224.0637786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 277.8±9.0 °C(Predicted)

Additional information on Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl-

Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl- (CAS No. 1997181-35-7): A Comprehensive Overview in Modern Chemical Research

The compound Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl- (CAS No. 1997181-35-7) represents a fascinating molecule with significant potential in the realm of synthetic chemistry and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention due to its versatile reactivity and the broad spectrum of derivatives it can produce. The presence of both a cyclopropane ring and a sulfonyl chloride functionality makes it an intriguing subject for researchers exploring novel synthetic pathways and functional materials.

In recent years, the development of advanced methodologies in organic synthesis has highlighted the importance of such versatile intermediates. The Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl- molecule serves as a crucial building block in constructing complex molecular architectures. Its reactivity towards nucleophiles allows for the facile introduction of various functional groups, making it an invaluable tool in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

The cyclopropane ring is particularly noteworthy due to its inherent strain and high reactivity. This strain can be exploited to facilitate ring-opening reactions, which are pivotal in constructing more elaborate molecular frameworks. Researchers have leveraged this property to develop innovative strategies for the synthesis of heterocyclic compounds and polymers. The sulfonyl chloride moiety further enhances its utility by enabling nucleophilic substitution reactions, which are fundamental in drug discovery and material science.

Recent studies have demonstrated the compound's role in the development of novel therapeutic agents. For instance, derivatives of Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl- have been explored as intermediates in the synthesis of bioactive molecules targeting various biological pathways. The ability to introduce diverse substituents into the molecular framework allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in drug design. Researchers are investigating its use as a precursor for sulfonamide-based drugs, which are known for their broad spectrum of biological activity. The structural motif present in Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl- can be incorporated into drug candidates targeting diseases such as cancer, inflammation, and infectious disorders.

Beyond pharmaceuticals, this compound finds utility in materials science. The unique combination of functional groups makes it suitable for polymer modifications and the development of advanced materials with tailored properties. For example, researchers have utilized derivatives of this compound to create novel polymers with enhanced mechanical strength and chemical resistance.

The synthesis of Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl- itself is an area of active research. Recent advancements in synthetic methodologies have led to more efficient and sustainable routes for its preparation. These methods often involve catalytic processes that minimize waste and improve yield, aligning with the growing emphasis on green chemistry principles.

In conclusion, the compound Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-α-propyl- (CAS No. 1997181-35-7) is a multifaceted molecule with significant implications across various fields of chemical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on pharmaceuticals, materials science, and specialty chemicals. As research continues to uncover new applications and synthetic strategies involving this compound, its importance is likely to grow even further.